2-(4-ethylpiperazino)-6-[(2-pyridylsulfanyl)methyl]-4(3H)-pyrimidinone

Specification

• Molecular Formula: C16H21N5OS
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-4-(pyridin-2-ylsulfanylmethyl)-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C16H21N5OS/c1-2-20-7-9-21(10-8-20)16-18-13(11-14(22)19-16)12-23-15-5-3-4-6-17-15/h3-6,11H,2,7-10,12H2,1H3,(H,18,19,22)
• Standard InChI Key: PYJUTWHCTHGVDX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC(=CC(=O)N2)CSC3=CC=CC=N3

Introduction

The compound 2-(4-ethylpiperazino)-6-[(2-pyridylsulfanyl)methyl]-4(3H)-pyrimidinone is a complex organic molecule that combines elements of piperazine, pyrimidine, and pyridine rings. This structure suggests potential biological activity, given the presence of these pharmacophores, which are often found in drugs targeting various biological pathways.

Potential Biological Activities

Compounds with similar structures have shown various biological activities:

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step reactions, including condensation reactions to form the pyrimidine and piperazine rings, followed by the introduction of the pyridylsulfanyl group. Characterization would involve spectroscopic methods like NMR, IR, and mass spectrometry to confirm the structure.

Step	Reaction Type	Reagents
1	Condensation	Pyrimidine precursors
2	Alkylation	Ethyl halide for piperazine ring
3	Sulfur introduction	Pyridylsulfanyl reagent

Future Research Directions

Given the lack of specific data on 2-(4-ethylpiperazino)-6-[(2-pyridylsulfanyl)methyl]-4(3H)-pyrimidinone, future research should focus on:

• Synthesis Optimization: Developing efficient synthesis routes to obtain the compound in high purity.

• Biological Screening: Testing the compound for antimicrobial, anticancer, or other potential biological activities.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound to understand how structural changes affect its biological activity.